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Compound of Interest

Compound Name: Ferric stearate

Cat. No.: B148104

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of ferric stearate, a compound of
significant interest in various scientific and industrial fields, including pharmaceutical
development. This document outlines its chemical identity, structural formula, physicochemical
properties, synthesis protocols, and key applications.

Chemical Identity and Structure

Ferric stearate, also known as iron(lll) stearate or iron tristearate, is a salt formed between a
ferric iron (Fe3*) cation and three stearate anions.[1][2] Stearic acid is a long-chain saturated
fatty acid. The overall chemical formula for ferric stearate is CsaHiosFeOs.[1][2]

The structure consists of a central iron(lll) ion coordinated to the carboxylate groups of three
stearate molecules. The long hydrocarbon chains of the stearate molecules give the compound
its characteristic lipophilic nature.

Visual Representation of Ferric Stearate Structure
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Caption: Molecular Structure of Ferric Stearate.

Physicochemical Properties

Ferric stearate is an orange-red or brown, hygroscopic powder.[2] Its key physicochemical
properties are summarized in the table below.
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Property Value Reference
Molecular Formula Cs4aH105FeOs6 [1112]
Molecular Weight 906.3 g/mol [1]
Appearance Orange-red or brown powder [2]
Melting Point 84 °C (183 °F; 357 K) [2]
Insoluble in water. Soluble in
. hot ethanol, toluene,
Solubility [2]
chloroform, acetone, benzene,
and turpentine.
Density 0.849 g/mL at 25 °C [3]
Flash Point >230 °F [3]

Synthesis of Ferric Stearate

Ferric stearate can be synthesized through various methods, with the saponification-

metathesis reaction being a common and effective approach. This method involves the

saponification of stearic acid to form a stearate salt, followed by a metathesis reaction with a

soluble iron(lll) salt.

Experimental Protocol: Saponification-Metathesis

Synthesis

This protocol is adapted from a patented synthesis method to yield high-purity ferric stearate.

Materials:

Stearic Acid

Distilled Water

Sodium Hydroxide (NaOH)

Soluble Iron(lll) Salt (e.g., Ferric Chloride, FeCls)
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Procedure:

« Saponification:

[¢]

Prepare a 0.5% - 3% (w/w) aqueous solution of sodium hydroxide.

[¢]

Heat the sodium hydroxide solution to 90-95 °C.

[e]

While stirring, slowly add stearic acid to the heated solution.

o

Monitor the pH of the reaction mixture. Continue adding stearic acid until the pH is
between 9 and 10.

o

Maintain stirring for an additional 20-25 minutes to ensure complete saponification,
resulting in a sodium stearate solution.

o Metathesis Reaction:
o Cool the sodium stearate solution to a temperature between 60-80 °C.

o Separately, prepare a 1% - 10% (w/w) aqueous solution of a soluble iron(lll) salt and
preheat it to 50-70 °C.

o Slowly add the preheated iron(lll) salt solution to the sodium stearate solution while
stirring. An orange-yellow precipitate of ferric stearate will form.

o Continue adding the iron(lll) salt solution until the pH of the reaction mixture is between 3
and 4.

« Isolation and Purification:
o Filter the precipitate from the reaction mixture.

o Wash the collected ferric stearate precipitate with water to remove any unreacted salts
and impurities.

o Dry the purified ferric stearate powder.
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Workflow Diagram for Ferric Stearate Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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